5α-Pregnane-3α,20α-diol

• CAS No.: 566-58-5
• Product Name: 5α-Pregnane-3α,20α-diol
• Molecular Formula: C21H36O2
• Molecular Weight: 320.5 g/mol
• IUPAC Name: (3R,5S,8R,9S,10S,13S,14S,17S)-17-[(1S)-1-hydroxyethyl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
• Standard InChI: InChI=1S/C21H36O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h13-19,22-23H,4-12H2,1-3H3/t13-,14-,15+,16-,17+,18-,19-,20-,21+/m0/s1
• Standard InChIKey: YWYQTGBBEZQBGO-CGVINKDUSA-N
• Isomeric SMILES: C[C@@H]([C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC[C@H](C4)O)C)C)O
• SMILES: CC(C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O
• Canonical SMILES: CC(C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O
• Description: 5alpha-Pregnane-3alpha, 20alpha-diol, also known as allopregnane-3a, 20a-diol or 5α-pregnane-3α, 20α-diol, belongs to the class of organic compounds known as gluco/mineralocorticoids, progestogins and derivatives. These are steroids with a structure based on a hydroxylated prostane moiety. 5alpha-Pregnane-3alpha, 20alpha-diol is considered to be a practically insoluble (in water) and relatively neutral molecule. 5alpha-Pregnane-3alpha, 20alpha-diol has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 5alpha-pregnane-3alpha, 20alpha-diol is primarily located in the membrane (predicted from logP) and cytoplasm.; 5alpha-Pregnane-3alpha,20alpha-diol is a corticosteroid hormone.
• Synonyms: (3α,5α,20S)-Pregnane-3,20-diol; 3α,20α-Dihydroxy-5α-pregnane; Allopregnane-3α,20α-diol; Allopregnanediol
• PubChem Compound: 164674
• Last Modified: Nov 11 2021